5-nitro-N-[4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide

• IUPAC Name: 5-nitro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C18H20N4O5/c1-2-16(23)21-11-9-20(10-12-21)14-5-3-13(4-6-14)19-18(24)15-7-8-17(27-15)22(25)26/h3-8H,2,9-12H2,1H3,(H,19,24)
• InChI Key: WLTVHIDPKXTMKZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(O3)[N+](=O)[O-]
• Molecular Formula: C18H20N4O5
• Molecular Weight: 372.4 g/mol

Description

5-nitro-N-[4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide is a useful research compound. Its molecular formula is C18H20N4O5 and its molecular weight is 372.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 372.14336975 g/mol and the complexity rating of the compound is 550. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antidepressant Potential

A study on 5-phenyl-2-furamidines, closely related to 5-nitro-N-[4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide, demonstrated that these compounds exhibit antidepressant activities. Specifically, derivatives with nitro groups showed an increase in antidepressant activity, offering potential for patients intolerant to the side effects of conventional antidepressants like tricyclics and monoamine oxidase inhibitors. These compounds interact with norepinephrine uptake mechanisms without possessing anticholinergic, antihistaminic, or monoamine oxidase inhibitory activities, indicating a novel class of antidepressants (Pong et al., 1984).

Antibacterial Properties

Research into phenylthio- and phenyl-5-nitro-2-furoates, which are structurally related to this compound, has shown these compounds possess antibacterial activities. These studies highlight the therapeutic potential of such compounds in medical fields beyond their initial scope, suggesting their utility in combating bacterial infections (Niwa et al., 2007).

Alzheimer's Disease Treatment

A series of benzamides, structurally similar to this compound, were synthesized and evaluated as potential therapeutic agents for Alzheimer’s disease. One compound in particular showed excellent activity against butyrylcholinesterase, an enzyme target for Alzheimer’s treatment, suggesting a promising avenue for future drug development in this area (Hussain et al., 2016).

Antituberculosis Activity

Modifications of a lead compound, related to this compound, aimed at improving bioavailability for antituberculosis applications, resulted in analogues with enhanced anti-tuberculosis activity and improved pharmacokinetic profiles. This work underlines the potential of such compounds in developing more effective treatments against tuberculosis (Tangallapally et al., 2006).

Antileishmanial Activity

Studies on 5-(5-nitrofuran-2-y1)-1,3,4-thiadiazoles with piperazinyl-linked benzamidine substituents showed significant antileishmanial activity. The structural features of these compounds, including the nitro group and the piperazine linkage, played a crucial role in their biological activity, opening new pathways for the treatment of leishmaniasis (Tahghighi et al., 2011).